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Compound of Interest

Compound Name: Lokysterolamine B

Cat. No.: B15588660 Get Quote

To the valued research community, scientists, and drug development professionals:

Following a comprehensive search of publicly available scientific literature and databases, we

must report that there is currently no specific information available regarding Lokysterolamine
B. Our search for data on its dosage, administration in mice, experimental protocols, and

associated signaling pathways did not yield any results.

The search did identify information for a related compound, Lokysterolamine A, a steroidal

alkaloid isolated from the marine sponge Corticium sp.[1] This compound has been noted for its

cytotoxic effects against various cancer cell lines, as well as potential immunomodulatory and

antimicrobial properties.[1] However, detailed in vivo studies in murine models, including

specific dosages and administration routes for Lokysterolamine A, are not readily available in

the public domain.[1]

We understand the importance of detailed application notes and protocols for advancing

research. Unfortunately, without any foundational studies on Lokysterolamine B, we are

unable to provide the requested detailed information, including quantitative data tables,

experimental protocols, and signaling pathway diagrams.

We recommend researchers interested in this specific compound consider the following

actions:
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Conduct initial exploratory in vitro studies to determine the bioactivity of Lokysterolamine B.

If in vitro activity is observed, proceed with preliminary in vivo toxicity and dose-ranging

studies in mice to establish a safe and effective dosage range.

Subsequent studies could then focus on specific therapeutic areas, elucidating the

mechanism of action and relevant signaling pathways.

We are committed to providing accurate and actionable scientific information. Should research

on Lokysterolamine B become available in the future, we will update our resources

accordingly. We apologize for any inconvenience this may cause and appreciate your

understanding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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